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Compound of Interest

Compound Name: Hexafluoroantimonic acid

Cat. No.: B1631361

An In-depth Technical Guide to Hexafluoroantimonic Acid for Researchers and Drug
Development Professionals

Introduction

Hexafluoroantimonic acid (HSbFe) is a superacid, a class of acids stronger than 100%
sulfuric acid. It is widely regarded as the strongest known superacid, exhibiting an extraordinary
ability to donate a proton (protonate) to even the weakest of bases, including hydrocarbons.
Formed from a mixture of hydrogen fluoride (HF) and antimony pentafluoride (SbFs), its
extreme acidity stems from the formation of a stable, non-coordinating anion,
hexafluoroantimonate ([SbFs]~), which leaves the proton exceptionally mobile and reactive.

This technical guide provides a comprehensive overview of the fundamental properties,
synthesis, reactivity, and handling of hexafluoroantimonic acid, with a focus on its
applications in chemical synthesis and drug development.

Fundamental Properties

Hexafluoroantimonic acid is not a single, discrete compound but rather a complex equilibrium
mixture. The primary active species are the fluoronium cation ([H2F]*) and the
hexafluoroantimonate anion ([SbFs]~). Larger anionic species, such as [SbzF11]~, are also
present and have been characterized by single-crystal X-ray crystallography. The extreme and
highly mobile proton is responsible for the system's unparalleled acidity.
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Quantitative Data

The physical and chemical properties of hexafluoroantimonic acid are summarized in the

table below.
Property Value Source(s)
Molecular Formula HSbFe
Molecular Weight 236.76 g/mol
Appearance F:olérless to yellow, fuming
liquid
Density 2.885 g/cm3 (at 25 °C)
Boiling Point 40 °C (decomposes)
Acidity (Hammett) Ho = -28 t0 -31.3

Acidity: A Note on pKa vs. Ho

The traditional pH scale and pKa values are inadequate for measuring the strength of
superacids. The acidity of hexafluoroantimonic acid is instead quantified using the Hammett
acidity function (Ho). While 100% sulfuric acid has an Ho of -12, hexafluoroantimonic acid
has a measured Ho value as low as -31.3, making it up to 10?° times stronger. This immense
acidity allows it to protonate nearly all organic compounds.

Synthesis and Handling
Synthesis

Hexafluoroantimonic acid is prepared by the direct reaction of anhydrous hydrogen fluoride
(HF) with antimony pentafluoride (SbFs). The reaction is highly exothermic and must be
conducted with extreme caution under controlled conditions, typically at low temperatures.

The overall reaction can be simplified as:

HF + SbFs — [H2F]*[SbFe]-
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Anhydrous Antimony
Hydrogen Fluoride (HF) Pentafluoride (SbF5)

Process

Exothermic

Mixing

Forms Superacid

Product

Y

Hexafluoroantimonic Acid
([H2F]*[SbFs]~ Equilibrium)

Isobutane Superacid Proton
((CHs)sCH) (from HSbFe)

tert-Butyl Cation Hydrogen Gas
((CHs)3C™) (H2)
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hexafluoroantimonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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